Cas no 2228349-89-9 (tert-butyl N-2-(aminomethyl)-3,3,4,4,4-pentafluoro-2-methylbutylcarbamate)

• Product Name: tert-butyl N-2-(aminomethyl)-3,3,4,4,4-pentafluoro-2-methylbutylcarbamate
• CAS No: 2228349-89-9
• MF: C₁₁H₁₉F₅N₂O₂
• MW: 306.272780656815
• CID: 6612604
• PubChem ID: 165623375
• Update Time: 2025-05-21

tert-butyl N-2-(aminomethyl)-3,3,4,4,4-pentafluoro-2-methylbutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(aminomethyl)-3,3,4,4,4-pentafluoro-2-methylbutylcarbamate
• 2228349-89-9
• tert-butyl N-[2-(aminomethyl)-3,3,4,4,4-pentafluoro-2-methylbutyl]carbamate
• EN300-1875767

• Inchi： 1S/C11H19F5N2O2/c1-8(2,3)20-7(19)18-6-9(4,5-17)10(12,13)11(14,15)16/h5-6,17H2,1-4H3,(H,18,19)
• InChI Key： DLKMYEIVQCNQSO-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C)(CN)CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 306.13666866g/mol
• Monoisotopic Mass: 306.13666866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(aminomethyl)-3,3,4,4,4-pentafluoro-2-methylbutylcarbamate

tert-butyl N-2-(aminomethyl)-3,3,4,4,4-pentafluoro-2-methylbutylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(aminomethyl)-3,3,4,4,4-pentafluoro-2-methylbutylcarbamate, identified by the CAS number 2228349-89-9, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug delivery systems and advanced polymer formulations. The molecule's structure is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a pentafluorinated alkyl chain. This combination of functional groups imparts distinctive chemical and physical properties that make it a valuable component in various industrial and research settings.

Recent studies have highlighted the importance of fluorinated compounds like tert-butyl N-2-(aminomethyl)-3,3,4,4,4-pentafluoro-2-methylbutylcarbamate in enhancing the stability and bioavailability of pharmaceutical agents. The presence of multiple fluorine atoms in the molecule significantly increases its lipophilicity, which is a critical factor in drug design for improving absorption rates in biological systems. Furthermore, the amino group within the structure enables the compound to act as a versatile building block for synthesizing more complex molecules with tailored functionalities.

The synthesis of tert-butyl N-2-(aminomethyl)-3,3,4,4,4-pentafluoro-2-methylbutylcarbamate involves a multi-step process that combines nucleophilic substitution reactions with carbamate formation techniques. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical and industrial applications. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of physical properties, tert-butyl N-2-(aminomethyl)-3,3,4,4,4-pentafluoro-2-methylbutylcarbamate exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility profile shows moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, making it suitable for use in various solvent-based formulations. The compound's thermal stability is another key attribute that makes it ideal for processes requiring elevated temperatures without decomposition.

The application of tert-butyl N-2-(aminomethyl)-3,3,4,4,4-pentafluoro-2-methylbutylcarbamate extends beyond pharmaceuticals into areas such as coatings and adhesives. Its ability to form strong intermolecular hydrogen bonds contributes to improved adhesion properties when used as an additive in polymer blends. Recent advancements in nanotechnology have also explored the use of this compound as a stabilizing agent for nanoparticles due to its unique surface interactions.

In conclusion, tert-butyl N-2-(aminomethyl)-3,3,4,4,4-pentafluoro-2-methylbutylcarbamate (CAS No: 2228349-89-9) stands out as a multifaceted chemical entity with promising applications across diverse industries. Its combination of fluorinated groups and functionalized moieties provides researchers with a versatile tool for developing innovative materials and therapeutic agents. As ongoing research continues to uncover new potential uses for this compound, its role in advancing modern chemistry is expected to grow significantly.